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Compound of Interest

Compound Name: Diphenyl(m-tolyl)phosphine

Cat. No.: B15157534 Get Quote

Technical Guide: Diphenyl(m-tolyl)phosphine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diphenyl(m-tolyl)phosphine, a

member of the triarylphosphine family. These compounds are of significant interest in the field

of chemistry, particularly as ligands in catalysis. Due to the limited availability of specific

experimental data for the meta isomer in public databases, this guide also includes

comparative data for the corresponding ortho and para isomers to provide a contextual

understanding of its expected chemical properties.

Introduction
Diphenyl(m-tolyl)phosphine is an organophosphorus compound featuring a phosphorus atom

bonded to two phenyl groups and one m-tolyl group. Like other triarylphosphines, it is primarily

utilized as a ligand in transition metal catalysis. The electronic and steric properties of the tolyl

group can influence the catalytic activity and selectivity of the metal complexes it forms.

A definitive CAS number for Diphenyl(m-tolyl)phosphine is not readily found in major

chemical databases. For reference, the CAS numbers for the related isomers are:

Diphenyl(o-tolyl)phosphine: 5931-53-3

Diphenyl(p-tolyl)phosphine: 1031-93-2
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Chemical Properties
The general chemical properties of Diphenyl(m-tolyl)phosphine can be inferred from its

structure. The quantitative physical properties are not well-documented, so data for the ortho

and para isomers are presented for comparison.

Table 1: Chemical and Physical Properties of Diphenyl(tolyl)phosphine Isomers

Property
Diphenyl(m-
tolyl)phosphine
(Predicted/Inferred)

Diphenyl(o-
tolyl)phosphine

Diphenyl(p-
tolyl)phosphine

Molecular Formula C₁₉H₁₇P C₁₉H₁₇P[1] C₁₉H₁₇P

Molecular Weight 276.31 g/mol 276.31 g/mol [1] 276.31 g/mol

Melting Point (°C) Not available 70-73[1] 66-68

Boiling Point (°C) Not available 378.3 at 760 mmHg[1] 250 at 14 Torr

Appearance
Likely a white to off-

white solid

White to off-white

solid

White crystalline

powder

Solubility

Expected to be

soluble in organic

solvents

Not specified Not specified

Experimental Protocols: General Synthesis
A specific, detailed experimental protocol for the synthesis of Diphenyl(m-tolyl)phosphine is

not readily available in the surveyed literature. However, a general and widely used method for

the synthesis of triarylphosphines involves the reaction of a Grignard reagent with a

chlorophosphine.

General Procedure for the Synthesis of Triarylphosphines:

Preparation of the Grignard Reagent: 3-Bromotoluene is reacted with magnesium turnings in

an anhydrous ether solvent (such as diethyl ether or tetrahydrofuran) under an inert
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atmosphere (e.g., argon or nitrogen) to form the m-tolylmagnesium bromide Grignard

reagent.

Reaction with Chlorodiphenylphosphine: The freshly prepared Grignard reagent is then

added dropwise to a solution of chlorodiphenylphosphine in an anhydrous ether solvent at a

controlled temperature, typically 0 °C.

Quenching and Work-up: After the reaction is complete, the mixture is quenched by the slow

addition of an aqueous solution, such as ammonium chloride.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with an organic solvent. The combined organic extracts are dried over an

anhydrous salt (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced

pressure. The crude product is then purified, typically by recrystallization or column

chromatography, to yield the final Diphenyl(m-tolyl)phosphine.

Applications in Catalysis
Triarylphosphines are crucial ligands in a variety of palladium-catalyzed cross-coupling

reactions. The electronic and steric properties of the phosphine ligand significantly impact the

efficiency and selectivity of these reactions. Diphenyl(m-tolyl)phosphine can serve as a

ligand in reactions such as the Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings.

Below is a diagram illustrating the general catalytic cycle for a Suzuki-Miyaura cross-coupling

reaction, a common application for such phosphine ligands.
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General Catalytic Cycle for Suzuki-Miyaura Cross-Coupling
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Figure 1: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

In this cycle, "L" represents the phosphine ligand, which in this context would be Diphenyl(m-
tolyl)phosphine. The ligand plays a critical role in stabilizing the palladium center and

modulating its reactivity throughout the catalytic process.

Conclusion
Diphenyl(m-tolyl)phosphine is a potentially valuable ligand for transition metal-catalyzed

reactions. While specific experimental data for this particular isomer are scarce in the public

domain, its properties and reactivity can be reasonably inferred from its well-documented ortho

and para isomers. The general synthetic routes for triarylphosphines are applicable for its

preparation. Further research into the synthesis and application of Diphenyl(m-
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tolyl)phosphine could provide valuable insights into the subtle electronic and steric effects of

ligand isomerism in catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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